Cas no 122353-48-4 (3-(2-hydroxyethyl)-1,5-dimethylpyrimidine-2,4-dione)

• Product Name: 3-(2-hydroxyethyl)-1,5-dimethylpyrimidine-2,4-dione
• CAS No: 122353-48-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 2617961
• PubChem ID: 67779778
• Update Time: 2025-04-21

3-(2-hydroxyethyl)-1,5-dimethylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-1,5-dimethylpyrimidine-2,4-dione
• 3-(2-Hydroxyethyl)-1,5-dimethylpyrimidine-2,4(1H,3H)-dione
• DTXSID80737645
• 122353-48-4
• SCHEMBL9117929

• Inchi： 1S/C8H12N2O3/c1-6-5-9(2)8(13)10(3-4-11)7(6)12/h5,11H,3-4H2,1-2H3
• InChI Key： QDROATCRTNBWCC-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=C(C)C(N1CCO)=O

Computed Properties

• Exact Mass: 184.08479225Da
• Monoisotopic Mass: 184.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.9Ų